Ethyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: ethyl 4-(oxan-4-yloxy)benzoate
• InChI: InChI=1S/C14H18O4/c1-2-17-14(15)11-3-5-12(6-4-11)18-13-7-9-16-10-8-13/h3-6,13H,2,7-10H2,1H3
• InChI Key: NHWYLEWWGKIAPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2CCOCC2

Description

Ethyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An ice-cold solution of ethyl 4-hydroxybenzoate (0.82 g), 4-hydroxy-tetrahydro-2H-pyran (0.5 g) and triphenylphosphine in THF (50 ml) was treated dropwise with diisopropyl azodicarboxylate (1.69 ml). After 15 min the cooling bath was removed and the reaction stood overnight at rt. The mixture was evaporated, redissolved in toluene and successively washed with 2N sodium hydroxide (2×20 ml), water (2×20 ml) and brine (20 ml). After drying (magnesium sulfate) the solution was loaded directly on to a silica flash column (step gradient 10-30% EtOAc in light petroleum 40-60) to give the title compound (D5) (0.75 g). 1H NMR δ (CDCl3): 7.98 (2H, d, J=8.5 Hz), 6.91 (2H, d, J=8.5 Hz), 4.60 (1H, m), 4.35 (2H, q, J=9.8 Hz), 3.98 (2H, m), 3.57 (2H, m), 2.05 (2H, m), 1.80 (2H, m), 1.38 (3H, t, J=9.8 Hz).

Synthesis routes and methods II

Procedure details